Cas no 922033-15-6 (3-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide)

• Product Name: 3-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide
• CAS No: 922033-15-6
• MF: C₂₂H₂₆FN₃O
• MW: 367.459748744965
• CID: 5976927
• PubChem ID: 44024489
• Update Time: 2025-06-30

3-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide
• 3-fluoro-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]benzamide
• AKOS024636191
• 3-fluoro-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethyl]benzamide
• F2291-0153
• 3-fluoro-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide
• 922033-15-6

• Inchi： 1S/C22H26FN3O/c1-25-12-9-17-13-16(7-8-20(17)25)21(26-10-2-3-11-26)15-24-22(27)18-5-4-6-19(23)14-18/h4-8,13-14,21H,2-3,9-12,15H2,1H3,(H,24,27)
• InChI Key： IXNYQDVOJPOQGU-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCC1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 367.20599062g/mol
• Monoisotopic Mass: 367.20599062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide

Introduction to 3-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 922033-15-6, specifically named as 3-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic amides that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro-substituted benzamide core fused with an indole and pyrrolidine moiety, make it a promising candidate for further investigation in drug discovery and molecular pharmacology.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing the pharmacokinetic properties of drug candidates. The fluoro-substituent at the 3-position of the benzamide ring not only influences the electronic distribution of the molecule but also contributes to its metabolic stability and binding affinity. This has been a critical factor in the development of novel therapeutics targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The indole and pyrrolidine fragments in the molecular structure of 3-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide are well-known for their role in modulating biological pathways. Indole derivatives, for instance, have been extensively studied for their potential as antimicrobial, antiviral, and anti-inflammatory agents. The pyrrolidine ring, on the other hand, is frequently encountered in bioactive molecules due to its ability to form stable hydrogen bonds with biological targets. The combination of these two heterocyclic systems in a single molecule suggests that 3-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide could exhibit multifaceted biological activities.

In the context of contemporary research, this compound has been explored for its potential interactions with various biological targets. For instance, studies have indicated that molecules with a similar structural motif may interfere with key enzymes or receptors involved in disease progression. The benzamide moiety is particularly interesting as it is a common pharmacophore in many approved drugs. By incorporating it into a more complex structure like 3-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-yl)ethylbenzamide, researchers aim to enhance its binding affinity and selectivity for specific targets.

The CAS number 922033-15-6 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patents. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The compound’s synthesis and characterization have been subjects of interest in synthetic organic chemistry circles, where novel methodologies for constructing complex heterocyclic systems are continuously being developed.

One of the most compelling aspects of 3-fluoro-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(pyrrolidin-1-y)ethylbenzamide is its potential as a scaffold for drug discovery. By modifying various functional groups within its structure, chemists can generate libraries of derivatives with tailored biological properties. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for further optimization. The presence of both indole and pyrrolidine moieties offers multiple sites for chemical modification, making it an ideal candidate for structure-based drug design.

Recent computational studies have also shed light on the binding interactions of this compound with potential biological targets. Molecular docking simulations have revealed that it can effectively bind to receptors or enzymes involved in critical signaling pathways. These insights have guided experimental efforts aimed at validating computational predictions and refining the molecular structure for improved efficacy. Such interdisciplinary approaches combining computational chemistry with experimental biology are becoming increasingly prevalent in modern drug discovery.

The pharmaceutical industry has shown particular interest in fluorinated benzamides due to their favorable pharmacokinetic profiles. The fluoro-substituent enhances lipophilicity while maintaining metabolic stability, making these compounds attractive candidates for oral administration. Additionally, fluorine atoms can improve binding affinity by participating in hydrophobic interactions or by influencing electronic properties through hyperconjugation effects. These attributes are particularly valuable when designing small molecules intended for therapeutic use.

In conclusion,3-fluoro-N-[email protected](pyrrolidin[–]([email protected])ethyl)benzamide (CAS no: 922033[–]15[–]6) stands as a promising entity in chemical biology with significant potential for therapeutic applications. Its unique structural composition comprising a fluoro[–]substituted benzamide core fused with an indole and pyrrolidine moiety positions it as an excellent candidate for further exploration in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new biological functions and synthetic methodologies,this compound will undoubtedly play a pivotal role in shaping future advances within pharmaceutical science.